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Compound of Interest

Compound Name: Tetraconazole

Cat. No.: B15603801 Get Quote

Introduction
Tetraconazole is a broad-spectrum triazole fungicide used to control various fungal diseases in

agriculture. Monitoring its residue levels in food and environmental samples is crucial for

ensuring consumer safety and regulatory compliance. Gas chromatography-mass spectrometry

(GC-MS) is a highly effective analytical technique for the identification and quantification of

tetraconazole. This application note provides a detailed protocol for the analysis of

tetraconazole in various matrices using a QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) sample preparation method followed by GC-MS/MS analysis.

Materials and Reagents
Tetraconazole analytical standard

Acetonitrile (ACN), HPLC grade

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Primary Secondary Amine (PSA) sorbent

Deionized water
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Standard Solution Preparation
Prepare a stock solution of tetraconazole in acetonitrile at a concentration of 100 µg/mL. From

this stock solution, prepare a series of working standard solutions by serial dilution in

acetonitrile to construct a calibration curve.

Sample Preparation (QuEChERS Method)
The QuEChERS method is a simple and effective sample preparation technique for pesticide

residue analysis.[1][2][3][4]

Homogenization: Homogenize a representative 10-15 g sample of the matrix (e.g., fruit,

vegetable, or soil) until a uniform consistency is achieved.

Extraction:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Shake vigorously for 1 minute.

Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

Shake vigorously for another minute.

Centrifugation: Centrifuge the tube at ≥3000 rpm for 5 minutes.

Cleanup (Dispersive Solid-Phase Extraction - dSPE):

Transfer an aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing

150 mg of anhydrous magnesium sulfate and 50 mg of PSA.

Vortex for 30 seconds.

Centrifuge at high speed for 1 minute.

Final Extract: Transfer the supernatant into an autosampler vial for GC-MS/MS analysis.
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Gas Chromatography-Mass Spectrometry (GC-MS/MS)
Analysis
The following instrumental parameters can be used for the analysis of tetraconazole.

Gas Chromatograph (GC) Parameters:

Parameter Value

Injection Volume 1-2 µL

Injector Temperature 280°C

Injection Mode Splitless

Column
DB-5ms (or equivalent), 30 m x 0.25 mm ID,

0.25 µm film thickness

Carrier Gas Helium at a constant flow rate of 1.2 mL/min

Oven Program

Initial temperature of 80°C, hold for 2 min, ramp

to 200°C at 20°C/min, then to 300°C at

10°C/min, hold for 5 min

Mass Spectrometer (MS) Parameters:

Parameter Value

Ionization Mode Electron Ionization (EI)

Ion Source Temp. 230°C

Quadrupole Temp. 150°C

Acquisition Mode Multiple Reaction Monitoring (MRM)

Precursor Ion m/z 372

Product Ions m/z 159, m/z 70

Collision Energy Optimized for the specific instrument
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Data Presentation
The following table summarizes the quantitative data for the GC-MS analysis of tetraconazole
based on various studies.

Parameter Value Matrix Reference

Limit of Detection

(LOD)
0.002 - 0.004 µg/kg Fruits and Vegetables [3]

0.001 ppm
Tomatoes and Green

Beans
[1][2]

Limit of Quantification

(LOQ)
0.006 - 0.012 µg/kg Fruits and Vegetables [3]

2.5 µg/kg Strawberry [5]

Recovery 85.53% - 110.66% Fruits and Vegetables [3]

>90%
Tomatoes and Green

Beans
[1][2]

Relative Standard

Deviation (RSD)
1.3% - 17.5% Fruits and Vegetables [3]

Linearity

(Concentration

Range)

10 - 500 µg/L (r² >

0.994)
Standard Solutions

N/A (General pesticide

method)

0.001 - 0.5 mg/L (r² >

0.999)
Standard Solutions [5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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